Cas no 1697135-58-2 (2-(propane-1-sulfonyl)ethane-1-sulfonamide)

• Product Name: 2-(propane-1-sulfonyl)ethane-1-sulfonamide
• CAS No: 1697135-58-2
• MF: C₅H₁₃NO₄S₂
• MW: 215.291019201279
• CID: 5869745
• PubChem ID: 20401535
• Update Time: 2025-10-29

2-(propane-1-sulfonyl)ethane-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 2-(propane-1-sulfonyl)ethane-1-sulfonamide
• 1697135-58-2
• EN300-1120747
• SCHEMBL10790334

• Inchi： 1S/C5H13NO4S2/c1-2-3-11(7,8)4-5-12(6,9)10/h2-5H2,1H3,(H2,6,9,10)
• InChI Key： FZWWIYANPLFTKP-UHFFFAOYSA-N
• SMILES： S(CCC)(CCS(N)(=O)=O)(=O)=O

Computed Properties

• Exact Mass: 215.02860024g/mol
• Monoisotopic Mass: 215.02860024g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 5
• Complexity: 304
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.8
• Topological Polar Surface Area: 111Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Organic sulfonic acids and derivatives Organosulfonic acids and derivatives Organosulfonamides

Additional information on 2-(propane-1-sulfonyl)ethane-1-sulfonamide

Introduction to 2-(propane-1-sulfonyl)ethane-1-sulfonamide (CAS No. 1697135-58-2)

2-(propane-1-sulfonyl)ethane-1-sulfonamide, identified by the chemical identifier CAS No. 1697135-58-2, is a sulfonamide derivative that has garnered significant attention in the field of medicinal chemistry and pharmacology. This compound belongs to a class of molecules that are structurally related to well-known sulfonamides, which have been widely used in the development of drugs targeting various biological pathways. The unique structural features of 2-(propane-1-sulfonyl)ethane-1-sulfonamide, particularly its sulfonamide moiety and the propane-1-sulfonyl group, contribute to its potential as a pharmacophore in drug design and discovery.

The sulfonamide functional group is a key pharmacological moiety known for its ability to interact with biological targets such as enzymes and receptors. This interaction often leads to the modulation of biological processes, making sulfonamides valuable in the development of therapeutic agents. The presence of the propane-1-sulfonyl group in 2-(propane-1-sulfonyl)ethane-1-sulfonamide further enhances its structural complexity and may influence its binding affinity and selectivity towards specific biological targets.

Recent research in the field of medicinal chemistry has highlighted the importance of sulfonamide derivatives in addressing unmet medical needs. Studies have demonstrated that modifications in the structure of sulfonamides can lead to compounds with improved pharmacokinetic properties, reduced toxicity, and enhanced efficacy. 2-(propane-1-sulfonyl)ethane-1-sulfonamide represents a promising candidate for further investigation due to its unique structural framework and potential biological activity.

In particular, the propane-1-sulfonyl group introduces a hydrophobic region that can interact favorably with hydrophobic pockets of biological targets, while the sulfonamide moiety provides a polar interaction surface. This balance between hydrophobic and polar interactions may contribute to the compound's ability to bind effectively to biological receptors, thereby modulating cellular processes. Such structural features make 2-(propane-1-sulfonyl)ethane-1-sulfonamide an attractive scaffold for designing novel therapeutic agents.

Current research efforts are focused on exploring the pharmacological potential of 2-(propane-1-sulfonyl)ethane-1-sulfonamide in various disease models. Preliminary studies suggest that this compound may exhibit inhibitory activity against certain enzymes and receptors involved in inflammation, cancer, and metabolic disorders. The ability of sulfonamides to modulate these pathways makes them particularly relevant in the development of drugs for chronic diseases where precise targeting is essential.

The synthesis and characterization of 2-(propane-1-sulfonyl)ethane-1-sulfonamide have been optimized to ensure high purity and yield, which are critical for subsequent pharmacological evaluation. Advanced synthetic techniques have been employed to introduce the necessary functional groups while maintaining structural integrity. These efforts have resulted in a compound that is well-suited for use in high-throughput screening (HTS) assays and other preclinical studies.

In addition to its potential therapeutic applications, 2-(propane-1-sulfonyl)ethane-1-sulfonamide may also serve as a valuable tool for understanding the mechanisms of action of sulfonamide-based drugs. By studying its interactions with biological targets, researchers can gain insights into how these compounds exert their effects at the molecular level. This knowledge can then be leveraged to design more effective and selective drugs in the future.

The development of new drug candidates is a complex process that requires extensive testing and validation. However, compounds like 2-(propane-1-sulfonyl)ethane-1-sulfonamide offer a starting point for innovation by providing a structurally unique scaffold with potential biological activity. As research progresses, it is anticipated that this compound will play a significant role in advancing our understanding of sulfonamide-based therapeutics and contributing to the development of new treatments for various diseases.

The future directions for research on 2-(propane-1-sulfonyl)ethane-1-sulfonamide include further exploration of its pharmacological properties, optimization of its synthetic route, and investigation into its potential clinical applications. Collaborative efforts between academic researchers and industry scientists will be crucial in translating laboratory findings into tangible therapeutic benefits for patients worldwide.